Cas no 2138092-42-7 (3-(3-Cyclopropylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol)

3-(3-Cyclopropylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol is a synthetic organic compound with a cyclohexane backbone substituted with a cyclopropylpyrrolidin-1-yl group and a dimethyl group. This compound exhibits notable stability and is suitable for applications in organic synthesis due to its unique structure and functional groups. Its versatile nature allows for the development of various chemical derivatives, making it a valuable intermediate in pharmaceutical and fine chemical industries.
3-(3-Cyclopropylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol structure
2138092-42-7 structure
Product Name:3-(3-Cyclopropylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol
CAS No:2138092-42-7
MF:C15H27NO
MW:237.380984544754
CID:6498959
PubChem ID:165498567
Update Time:2025-07-22

3-(3-Cyclopropylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(3-cyclopropylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol
    • 2138092-42-7
    • EN300-1161466
    • 3-(3-Cyclopropylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol
    • Inchi: 1S/C15H27NO/c1-15(2)7-5-13(17)9-14(15)16-8-6-12(10-16)11-3-4-11/h11-14,17H,3-10H2,1-2H3
    • InChI Key: BRUGDRBWIVHKHC-UHFFFAOYSA-N
    • SMILES: OC1CCC(C)(C)C(C1)N1CCC(C1)C1CC1

Computed Properties

  • Exact Mass: 237.209264485g/mol
  • Monoisotopic Mass: 237.209264485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 23.5Ų

3-(3-Cyclopropylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1161466-1.0g
3-(3-cyclopropylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol
2138092-42-7
1g
$0.0 2023-06-08

Additional information on 3-(3-Cyclopropylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol

Professional Introduction to Compound with CAS No. 2138092-42-7 and Product Name: 3-(3-Cyclopropylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol

The compound identified by the CAS number 2138092-42-7 and the product name 3-(3-Cyclopropylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of this compound, particularly the 3-cyclopropylpyrrolidin-1-yl moiety and the 4,4-dimethylcyclohexan-1-ol backbone, contribute to its unique chemical properties and biological activities.

Recent research in the domain of bioactive molecules has highlighted the importance of heterocyclic structures in drug design. The pyrrolidine ring is a common pharmacophore found in numerous therapeutic agents, owing to its ability to interact with biological targets in a manner that enhances binding affinity and selectivity. The incorporation of a 3-cyclopropyl substituent into the pyrrolidine framework introduces additional conformational flexibility, which can be exploited to optimize pharmacokinetic profiles. This structural motif has been extensively studied for its role in modulating receptor interactions, particularly in the context of central nervous system (CNS) drugs.

The 4,4-dimethylcyclohexan-1-ol portion of the molecule provides a sterically hindered aliphatic backbone that can influence solubility and metabolic stability. This feature is particularly relevant in the development of oral formulations, where physicochemical properties such as lipophilicity and solubility play a critical role in determining bioavailability. The presence of two methyl groups at the 4-position enhances the rigidity of the cyclohexane ring, which can be advantageous in terms of reducing unwanted side interactions with non-target proteins.

Current research trends indicate that compounds featuring bicyclic structures are increasingly being explored for their potential as drug candidates. The combination of a pyrrolidine ring with a substituted cyclohexanol moiety creates a scaffold that is both structurally diverse and biologically relevant. Studies have demonstrated that such molecules can exhibit a range of pharmacological effects, including modulation of neurotransmitter systems and inhibition of enzyme activity. For instance, derivatives of this class have shown promise in preclinical models as potential treatments for neurological disorders characterized by aberrant neurotransmitter signaling.

The synthesis of 3-(3-Cyclopropylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the pyrrolidine ring via cycloaddition reactions or nucleophilic substitution, followed by functionalization at the 3-position with a cyclopropyl group. The introduction of the 4,4-dimethylcyclohexan-1-ol moiety typically requires protective group strategies to ensure regioselective functionalization. Advances in catalytic methods have enabled more efficient and scalable synthesis routes, reducing costs and improving yields for industrial applications.

In terms of biological activity, preliminary studies on analogs of this compound have revealed intriguing properties that warrant further investigation. The 3-cyclopropylpyrrolidin-1-yl group has been shown to interact with specific binding sites on enzymes and receptors, leading to modulatory effects on physiological pathways. For example, some derivatives have demonstrated inhibitory activity against enzymes involved in inflammation or pain signaling. Additionally, the structural features may contribute to selectivity over off-target proteins, minimizing adverse effects.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Given its structural similarity to known pharmacologically active agents, it is reasonable to hypothesize that it may exhibit efficacy in conditions such as depression, anxiety disorders, or chronic pain syndromes. Further preclinical testing is necessary to validate these hypotheses and establish optimal dosing regimens. Pharmacokinetic studies will also be essential to assess absorption, distribution, metabolism, excretion (ADME) profiles and identify any liabilities that need to be addressed during development.

The role of computational chemistry in designing and optimizing molecules like 3-(3-Cyclopropylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, assess metabolic stability, and explore conformational landscapes with high precision. These insights guide experimental design and help prioritize compounds for further testing. Moreover, computational methods can identify key structural modifications that enhance potency or selectivity without extensive trial-and-error experimentation.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical reality. The development pipeline for new therapeutics requires interdisciplinary expertise spanning synthetic chemistry, medicinal chemistry, pharmacology, and biotechnology. By leveraging cutting-edge technologies and fostering collaborative efforts, scientists can accelerate the discovery and development process for compounds like 2138092-42-7, bringing novel treatments to patients more quickly.

In conclusion,3-(3-Cyclopropylpyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-ol represents a promising candidate for further exploration in drug discovery programs due to its unique structural features and potential biological activities. Its synthesis highlights advances in organic chemistry techniques while its pharmacological profile suggests therapeutic relevance across multiple disease indications. Continued research efforts will be essential to fully realize its potential as a novel therapeutic agent.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.